Cas no 1708268-33-0 (1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid)

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid structure
1708268-33-0 structure
Product Name:1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
CAS No:1708268-33-0
MF:C10H12ClN3O3
MW:257.673581123352
CID:5715910
PubChem ID:102549175
Update Time:2023-10-15

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS026646154
    • 1708268-33-0
    • 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylicacid
    • 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
    • 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-pyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylic acid, 1-(5-chloro-1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-
    • Inchi: 1S/C10H12ClN3O3/c1-13-9(15)8(11)7(4-12-13)14-3-2-6(5-14)10(16)17/h4,6H,2-3,5H2,1H3,(H,16,17)
    • InChI Key: WSXGEHLOKJKKOL-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C)N=CC=1N1CCC(C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 257.0567189g/mol
  • Monoisotopic Mass: 257.0567189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 73.2Ų

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid Related Literature

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